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Compound of Interest

Compound Name: Glycine lauryl ester hydrochloride

Cat. No.: B095140 Get Quote

Glycine Lauryl Ester Hydrochloride: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycine lauryl ester hydrochloride is a cationic surfactant derived from the simple amino acid

glycine and the fatty alcohol lauryl alcohol. Its amphipathic nature, combining a hydrophilic

amino acid head group with a lipophilic lauryl tail, underpins its surface-active properties and

potential biological activities. This technical guide provides a comprehensive overview of the

known properties of Glycine lauryl ester hydrochloride, including its physicochemical

characteristics, a proposed synthesis methodology, and its potential as an antimicrobial agent.

Due to the limited availability of specific experimental data for this compound, some information

presented is based on general knowledge of similar long-chain amino acid esters and should

be considered as a starting point for further investigation.

Physicochemical Properties
Glycine lauryl ester hydrochloride is typically described as a white to off-white crystalline

powder.[1][2] Its molecular and physical properties are summarized in the table below. It is

important to note that while a melting point has been reported by a single source, other

physical properties such as boiling point and density have not been experimentally determined
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and are therefore not included. The solubility of this compound has been qualitatively described

with some contradiction in the literature, indicating it may be sparingly soluble in water while

being more soluble in lipids.[1]

Property Value Source(s)

CAS Number 16194-11-9 [3]

Molecular Formula C₁₄H₃₀ClNO₂ [3][4]

Molecular Weight 279.85 g/mol [5][4]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 95 °C

Solubility
Soluble in water, lipid-soluble

(qualitative)
[1][2]

Synthesis
A specific, detailed experimental protocol for the synthesis of Glycine lauryl ester
hydrochloride is not readily available in the published literature. However, based on general

methods for the esterification of amino acids with long-chain alcohols, a plausible synthetic

route can be proposed. The following diagram illustrates a potential workflow for its

preparation.
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Proposed Synthesis Workflow

Glycine

Esterification
(e.g., Fischer Esterification)

Lauryl Alcohol

Anhydrous HClProtonation Purification
(Recrystallization)

Glycine Lauryl Ester
Hydrochloride

Proposed Antimicrobial Mechanism of Action

Glycine Lauryl Ester
Hydrochloride

Bacterial Cell Membrane
(Negatively Charged)

Electrostatic Interaction &
Hydrophobic Insertion

Membrane Disruption

Leakage of Cellular Contents

Bacterial Cell Death

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b095140?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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